6-Benzylaminopurine
6-Benzylaminopurine
Cytokinin b, also known as N6-benzyladenine or 6-bap, belongs to the class of organic compounds known as 6-alkylaminopurines. 6-alkylaminopurines are compounds that contain an alkylamine group attached at the 6-position of a purine. Purine is a bicyclic aromatic compound made up of a pyrimidine ring fused to an imidazole ring. Cytokinin b exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, cytokinin b is primarily located in the cytoplasm. Cytokinin b can be biosynthesized from adenine. Outside of the human body, cytokinin b can be found in garden tomato (var. ) and wild celery. This makes cytokinin b a potential biomarker for the consumption of these food products.
N-benzyladenine is a member of the class of 6-aminopurines that is adenine in which one of the hydrogens of the amino group is replaced by a benzyl group. It has a role as a plant metabolite and a cytokinin. It derives from an adenine.
N-benzyladenine is a member of the class of 6-aminopurines that is adenine in which one of the hydrogens of the amino group is replaced by a benzyl group. It has a role as a plant metabolite and a cytokinin. It derives from an adenine.
Brand Name:
Vulcanchem
CAS No.:
1214-39-7
VCID:
VC0520938
InChI:
InChI=1S/C12H11N5/c1-2-4-9(5-3-1)6-13-11-10-12(15-7-14-10)17-8-16-11/h1-5,7-8H,6H2,(H2,13,14,15,16,17)
SMILES:
C12=NC=NC(NCC3=CC=CC=C3)=C1NC=N2
Molecular Formula:
C12H11N5
Molecular Weight:
225.25 g/mol
6-Benzylaminopurine
CAS No.: 1214-39-7
Inhibitors
VCID: VC0520938
Molecular Formula: C12H11N5
Molecular Weight: 225.25 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 1214-39-7 |
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Product Name | 6-Benzylaminopurine |
Molecular Formula | C12H11N5 |
Molecular Weight | 225.25 g/mol |
IUPAC Name | Benzyl(purin-6-yl)amine |
Standard InChI | InChI=1S/C12H11N5/c1-2-4-9(5-3-1)6-13-11-10-12(15-7-14-10)17-8-16-11/h1-5,7-8H,6H2,(H2,13,14,15,16,17) |
Standard InChIKey | NWBJYWHLCVSVIJ-UHFFFAOYSA-N |
SMILES | C12=NC=NC(NCC3=CC=CC=C3)=C1NC=N2 |
Canonical SMILES | C1=CC=C(C=C1)CNC2=NC=NC3=C2NC=N3 |
Appearance | Solid powder |
Colorform | Colorless, fine needles |
Melting Point | 233.0 °C 234-235 °C 229°C |
Physical Description | Solid |
Description | Cytokinin b, also known as N6-benzyladenine or 6-bap, belongs to the class of organic compounds known as 6-alkylaminopurines. 6-alkylaminopurines are compounds that contain an alkylamine group attached at the 6-position of a purine. Purine is a bicyclic aromatic compound made up of a pyrimidine ring fused to an imidazole ring. Cytokinin b exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, cytokinin b is primarily located in the cytoplasm. Cytokinin b can be biosynthesized from adenine. Outside of the human body, cytokinin b can be found in garden tomato (var. ) and wild celery. This makes cytokinin b a potential biomarker for the consumption of these food products. N-benzyladenine is a member of the class of 6-aminopurines that is adenine in which one of the hydrogens of the amino group is replaced by a benzyl group. It has a role as a plant metabolite and a cytokinin. It derives from an adenine. |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >2 years if stored properly |
Solubility | 2.66e-04 M Insoluble in most common organic solvents; Soluble in dimethylformamide, dimethyl sulfoxide In water, 0.00044 g/cu cm at 15 °C In water, 60 mg/L at 20 °C 0.06 mg/mL at 20 °C |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | 1H-purin-6-amine, n-(phenylmethyl)- 6-(n-benzylamino)purine 6-BA cpd 6-benzyladenine 6-benzylaminopurin 6-benzylaminopurine 9H-purin-6-amine, n-(phenylmethyl)- adenine, n-benzyl- adenine, n6-benzyl- benzylaminopurine N(6)-benzyladenine N-benzyladenine N-benzyladenine, monopotassium salt N-benzyladenine, monosodium salt N6-benzyladenine |
Vapor Pressure | 1.79e-11 mmHg 2.373X10-6 mPa (1.79X10-11 mm Hg) at 20 °C |
Reference | 1: Křikavová R, Hošek J, Suchý P Jr, Vančo J, Trávníček Z. Diverse in vitro and |
PubChem Compound | 62389 |
Last Modified | Nov 11 2021 |
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